Cas no 2228133-69-3 (3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine
• CAS No: 2228133-69-3
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 6069824
• PubChem ID: 154685422
• Update Time: 2025-06-11

3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine
• Cyclobutanamine, 3,3-difluoro-1-(1H-imidazol-2-yl)-
• 2228133-69-3
• EN300-1958605

• Inchi： 1S/C7H9F2N3/c8-7(9)3-6(10,4-7)5-11-1-2-12-5/h1-2H,3-4,10H2,(H,11,12)
• InChI Key： GFIPPYQZIBSBQG-UHFFFAOYSA-N
• SMILES： C1(C2NC=CN=2)(N)CC(F)(F)C1

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 359.5±42.0 °C(Predicted)
• pka: 14.20±0.10(Predicted)

Additional information on 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine

Introduction to 3,3-Difluoro-1-(1H-Imidazol-2-yl)cyclobutan-1-amine (CAS No. 2228133-69-3)

3,3-Difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine (CAS No. 2228133-69-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine is particularly noteworthy due to the presence of difluoro and imidazole moieties. The difluoro substitution on the cyclobutane ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The imidazole group, on the other hand, is a common functional group in many biologically active compounds and is known for its ability to form hydrogen bonds and interact with various biological targets.

Synthesis of 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine has been achieved through several routes. One common method involves the reaction of 3,3-difluorocyclobutanone with an appropriate imidazole derivative in the presence of a base. This reaction typically proceeds via a nucleophilic addition followed by amination to form the final product. Recent advancements in synthetic methodologies have also explored the use of transition metal-catalyzed reactions to improve yield and selectivity.

In terms of biological activity, 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine has been studied for its potential as a modulator of various receptors and enzymes. Research has shown that this compound exhibits selective binding to specific G protein-coupled receptors (GPCRs), which are important targets for drug development. For instance, it has been reported to act as an agonist or antagonist at certain serotonin receptors, making it a candidate for the treatment of neuropsychiatric disorders such as depression and anxiety.

Beyond its receptor interactions, 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine has also demonstrated activity against various enzymes involved in metabolic pathways. Studies have indicated that it can inhibit certain kinases and phosphatases, which are key regulators of cellular signaling processes. This property makes it a potential lead compound for developing drugs targeting diseases such as cancer and diabetes.

The pharmacokinetic properties of 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine have been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models. These characteristics are crucial for its potential translation into clinical applications.

Clinical trials involving 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine are currently underway to assess its safety and efficacy in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 3,3-difluoro-1-(1H-imidazol-2-yl)cyclobutan-1-amine (CAS No. 2228133-69-3) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its selective receptor binding and enzyme inhibition properties make it an attractive candidate for drug development in areas such as neuropsychiatric disorders and metabolic diseases. Ongoing research and clinical trials will further elucidate its full therapeutic potential and contribute to the advancement of medicinal chemistry.